Cas no 2172597-87-2 (1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172597-87-2
• MF: C₈H₁₄N₄O₃
• MW: 214.221761226654
• CID: 5975127
• PubChem ID: 165599566
• Update Time: 2025-06-11

1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
• 2172597-87-2
• EN300-1593728

• Inchi： 1S/C8H14N4O3/c1-14-4-3-12-6(5-15-2)7(8(9)13)10-11-12/h3-5H2,1-2H3,(H2,9,13)
• InChI Key： DXRNFXXTVPADCK-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(C(N)=O)N=NN1CCOC

Computed Properties

• Exact Mass: 214.10659032g/mol
• Monoisotopic Mass: 214.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 92.3Ų

Additional information on 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172597-87-2)

The compound 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172597-87-2) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique triazole core and functionalized side chains, this compound is being explored for its potential applications in various therapeutic areas. Researchers are particularly interested in its pharmacological properties, bioavailability, and mechanism of action, which make it a promising candidate for further development.

One of the key structural features of 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide is the presence of a 1,2,3-triazole ring, a heterocyclic moiety known for its stability and versatility in drug design. The methoxyethyl and methoxymethyl substituents enhance the compound's solubility and metabolic stability, which are critical factors in optimizing drug-like properties. These attributes align with current trends in small molecule therapeutics, where researchers prioritize compounds with improved ADME profiles (Absorption, Distribution, Metabolism, and Excretion).

In recent years, the scientific community has shown growing interest in triazole derivatives due to their broad-spectrum biological activities. 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide is no exception, as preliminary studies suggest its potential in targeting specific enzyme inhibitors and receptor modulators. This has led to increased searches for triazole-based drug candidates and novel carboxamide compounds in academic and industrial research databases.

The synthesis of 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide typically involves multi-step organic reactions, including click chemistry approaches for triazole formation. The compound's CAS No. 2172597-87-2 serves as a unique identifier in chemical databases, facilitating its tracking in patent literature and research publications. Its molecular weight and purity are critical parameters for researchers, often verified using advanced analytical techniques such as HPLC and NMR spectroscopy.

From an industrial perspective, the demand for high-purity specialty chemicals like 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide is rising, driven by the need for innovative pharmaceutical intermediates. Companies specializing in custom synthesis and contract research are actively listing this compound in their portfolios, catering to clients in the biotech and life sciences sectors. This trend reflects the broader shift toward targeted drug development and personalized medicine.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many traditional chemicals, 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide is designed with green chemistry principles in mind, minimizing hazardous byproducts during synthesis. This aligns with global initiatives for safer chemical alternatives and sustainable manufacturing, topics frequently searched by professionals in the field.

Looking ahead, the potential of 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide extends beyond its current applications. With ongoing advancements in computational chemistry and AI-driven drug discovery, researchers are leveraging tools like molecular docking and QSAR modeling to predict its interactions with biological targets. These innovations are reshaping how scientists approach lead optimization and structure-activity relationships (SAR).

In conclusion, 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172597-87-2) represents a compelling example of modern medicinal chemistry innovation. Its structural features, combined with its potential therapeutic relevance, make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is poised to contribute to the next generation of bioactive molecules and drug candidates.